6-(3-Fluorophenyl)pyridazin-3-ol

• IUPAC Name: 3-(3-fluorophenyl)-1H-pyridazin-6-one
• InChI: InChI=1S/C10H7FN2O/c11-8-3-1-2-7(6-8)9-4-5-10(14)13-12-9/h1-6H,(H,13,14)
• InChI Key: QKEDYBFEPGJXDL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C2=NNC(=O)C=C2
• Molecular Formula: C10H7FN2O
• Molecular Weight: 190.17 g/mol

Description

6-(3-Fluorophenyl)pyridazin-3-ol is a chemical building block built around the pyridazin-3-ol scaffold, a structure of significant interest in medicinal chemistry for developing novel bioactive molecules . Researchers value this core for its potential in multiple therapeutic areas. In neuroscience, pyridazinone derivatives have been designed as potent, selective, and reversible inhibitors of Monoamine Oxidase-B (MAO-B), an enzyme target in neurodegenerative disorders like Alzheimer's disease . In cardiovascular and oncology research, the pyridazin-3-one scaffold is a key structural component in various vasodilators and targeted anticancer agents, including kinase inhibitors . This compound serves as a versatile precursor for synthesizing more complex molecules to explore these mechanisms of action. As a specalized building block, it is ideal for constructing compound libraries for high-throughput screening or for rational drug design projects aimed at kinase inhibition or CNS targets . This product is intended for research purposes in a controlled laboratory setting and is not for diagnostic, therapeutic, or personal use.

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

• Lipophilicity : The 3-fluorophenyl group in the target compound likely increases lipophilicity compared to analogs with polar substituents (e.g., hydroxymethyl or methoxy groups). This property may influence membrane permeability and pharmacokinetics .
• Solubility : Analogs like 6-(3,4-dimethoxyphenyl)pyridazin-3-ol and 6-[3-(hydroxymethyl)phenyl]pyridin-3-ol are expected to exhibit higher aqueous solubility due to hydrogen-bonding capabilities of methoxy and hydroxymethyl groups. In contrast, the fluorophenyl derivative may display lower solubility, similar to trifluoromethylated analogs .
• Electronic Effects : Fluorine’s electron-withdrawing nature could stabilize the pyridazine ring, affecting reactivity in substitution reactions. This contrasts with electron-donating groups (e.g., methoxy) in 6-(3,4-dimethoxyphenyl)pyridazin-3-ol .

Preparation Methods

Hydrazine and 3-Fluorobenzaldehyde Route

One common method involves the initial formation of 3-fluorophenylhydrazine by reacting 3-fluorobenzaldehyde with hydrazine hydrate. This intermediate then reacts with β-ketoesters or 1,3-dicarbonyl compounds under reflux to form the pyridazin-3-ol ring system.

• Reaction Conditions: Reflux in ethanol or acetic acid for several hours, followed by neutralization and isolation of the product.

• Yields: Typically moderate to high (60–85%) depending on the exact substrates and conditions.

• Advantages: Straightforward, uses commercially available starting materials, and allows for structural variation by changing the aldehyde or diketone components.

Diaza-Wittig Reaction Approach

A more advanced synthetic strategy involves the Diaza-Wittig reaction, which has been reported for the synthesis of substituted pyridazines including hydroxy derivatives.

• Key Steps:

  • Oxidation of α-diazo-β-ketoesters using IBX (1-hydroxy-1,2-benziodoxol-3(1H)-one 1-oxide).
  • Formation of phosphazine intermediates using hexamethylphosphorus triamide (HMPT) or tributylphosphine.
  • Tandem Diaza-Wittig reaction at room temperature to afford the pyridazine ring.

• Yields: Vary from 27% to 85%, with higher yields observed for alkyl and cycloalkyl substituents compared to aryl groups.

• Notes: This method allows for the synthesis of 6-substituted-4-hydroxy-3-methoxycarbonyl pyridazines, which can be further modified to obtain 6-(3-fluorophenyl)pyridazin-3-ol derivatives.

Photoredox-Mediated Coupling

Recent advances include photoredox catalysis for the synthesis of fluoropyridines, which can be adapted for pyridazine derivatives.

• Method: Coupling of α,α-difluoro-β-iodoketones with silyl enol ethers under photoredox conditions.

• Advantages: Mild conditions, high selectivity, and potential for diverse substitution patterns.

• Application: While primarily reported for 3-fluoropyridines, this method offers a promising route for fluorinated pyridazine analogs.

Comparative Data Table of Preparation Methods

Method	Key Reagents/Intermediates	Reaction Conditions	Yield Range (%)	Advantages	Limitations
Hydrazine + 3-Fluorobenzaldehyde	3-Fluorobenzaldehyde, hydrazine hydrate, β-ketoester	Reflux in ethanol/acetic acid, several hours	60–85	Simple, accessible reagents	Moderate yields, purification needed
Diaza-Wittig Reaction	α-Diazo-β-ketoester, IBX, HMPT or P(n-Bu)3	Room temperature, 16 h	27–85	High selectivity, versatile	Requires specialized reagents
Photoredox Coupling	α,α-Difluoro-β-iodoketones, silyl enol ethers	Photoredox catalysis, mild conditions	Not fully reported	Mild, selective, novel approach	Less established for pyridazines

Q & A

Q. Advanced

• Substituent variation : Replace the 3-fluorophenyl group with electron-withdrawing (e.g., -CF₃) or donating (e.g., -OCH₃) groups to modulate electronic effects. For example, 6-(3-Trifluoromethylphenyl)pyridazin-3-ol shows 10-fold higher kinase inhibition due to enhanced lipophilicity .
• Scaffold hopping : Synthesize triazolo-pyridazine hybrids (e.g., 6-Chloro-7-cyclobutyl-3-(2,6-difluorophenyl)-triazolo[4,3-b]pyridazine) to evaluate fused-ring systems’ impact on bioavailability .
  Data integration : Use cheminformatics tools (e.g., Schrödinger’s QikProp) to predict ADMET properties early in design .

Which analytical techniques are most reliable for characterizing 6-(3-Fluorophenyl)pyridazin-3-ol and its derivatives?

Q. Advanced

• Structural confirmation :
  • NMR : ¹H/¹³C NMR (DMSO-d₆) identifies hydroxyl (δ ~10.5 ppm) and fluorophenyl protons (δ ~7.2–7.8 ppm) .
  • X-ray crystallography : Resolves bond angles and dihedral angles between pyridazine and fluorophenyl moieties; critical for polymorph identification .
• Purity assessment : HPLC-UV/ELS (C18 column, 0.1% TFA in acetonitrile/water) ensures ≥95% purity. LC-MS confirms molecular ions ([M+H]⁺ expected at m/z 207.06) .